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Soil Binding Capacity (Kd) of Cloransulam-methyl

The following table summarizes the quantitative data on soil sorption from the identified study [1] [2]:

Property Value Range Experimental Conditions

Apparent Kd
(Soil Sorption)

0.19 to 4.89 L kg⁻¹ (across 16
different soils)

Soils were fortified with 189 ng g⁻¹ of
[¹⁴C]cloransulam-methyl and incubated for

up to 55 days.

Kd Trend Apparent Kd increased with time. A two-step extraction procedure was used.

Comparative
Sorption

Metabolites tended to exhibit lower
Kd values than the parent

cloransulam-methyl.

-

Detailed Experimental Methodology

The key data on cloransulam-methyl's soil binding capacity was derived from a comprehensive aerobic soil

metabolism study. Here is a detailed breakdown of the experimental protocol [1] [2]:
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Soil Samples: The main sorption investigation was conducted on 16 different soils. Earlier phases

of the study used Cecil loamy sand and Hanford loam.
Soil Fortification: Soils were fortified with [¹⁴C]cloransulam-methyl at a concentration of 189 ng
per gram of soil. The radiolabeling allowed for precise tracking of the herbicide and its breakdown
products.

Incubation Conditions: Soil samples were incubated in the dark at 25°C and a moisture potential of
-100 kPa. The incubation was maintained under a positive oxygen pressure to ensure aerobic

conditions for up to 55 days.
Extraction & Measurement: The apparent Kd values were produced using a two-step extraction
procedure. This method helps distinguish between readily available and more tightly bound chemical
fractions. The study noted that a sequential extraction with acetone/1 M HCl, citrate-dithionate, and 1

M NaOH was effective in reducing the pool of bound residues.

The following diagram illustrates the experimental workflow used to determine the Kd values:

Soil

Fortify with [¹⁴C]Cloransulam-methyl

Incubate under aerobic conditions

Two-step extraction

Measure Kd

Kd = 0.19 - 4.89 L kg⁻¹
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Interpretation and Context of the Findings

The data indicates that cloransulam-methyl has a low to moderate soil binding capacity. Kd values below

5 L kg⁻¹ generally suggest that the herbicide has potential for mobility in the soil environment. This is

consistent with the study's observation that a significant portion of the applied herbicide was mineralized to

CO₂ or transformed into metabolites that were less bound to the soil.

The finding that Kd values increased over time is crucial, as it implies that the herbicide becomes less mobile

and less bioavailable as it persists in the soil. Furthermore, the identification of bound residues accounting

for up to 76% of the applied material in one soil type highlights that a large fraction of the herbicide becomes

incorporated into the soil matrix, which can limit its immediate environmental impact but raises questions

about long-term persistence [1] [2].

Key Degradation Characteristics

The same study provided important context on the degradation kinetics of cloransulam-methyl, which is

closely related to its environmental fate [1] [2]:

Degradation Half-Lives: The dissipation of cloransulam-methyl in soil followed a biphasic pattern

(fast initial degradation followed by a slower phase). Apparent first-order half-lives across the 16 soils
ranged from 13 to 28 days, with a mean of 18 days.

Major Metabolites: The primary degradation products identified were:
Cloransulam (maximum concentration: 25 ng g⁻¹)

5-Hydroxycloransulam-methyl (maximum concentration: 9 ng g⁻¹)
5-Hydroxycloransulam (maximum concentration: 8 ng g⁻¹) These metabolites were found to

be significantly less phytotoxic than the parent molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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